2H-1-Benzopyran-8-sulfonamide, 3,4-dihydro-2,2-dimethyl-
Overview
Description
The compound “2H-1-Benzopyran-8-sulfonamide, 3,4-dihydro-2,2-dimethyl-” belongs to the class of organic compounds known as benzopyrans, which are characterized by a benzene ring fused to a pyran ring .
Molecular Structure Analysis
The molecular structure of similar compounds, such as 2H-1-Benzopyran, 3,4-dihydro-2,2-dimethyl-, consists of a benzene ring fused to a pyran ring . The “2,2-dimethyl” indicates that there are two methyl groups attached to the second carbon of the pyran ring.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be inferred from its structure. For example, the presence of the sulfonamide group (-SO2NH2) would likely make the compound polar and capable of forming hydrogen bonds .Scientific Research Applications
Medicinal Chemistry Innovations Studies have shown that derivatives of 2H-1-Benzopyran-8-sulfonamide with modifications exhibit significant bioactivities. For instance, pyrazoline benzensulfonamides synthesized to include pyrazoline and sulfonamide pharmacophores demonstrated potent inhibitory activity against human carbonic anhydrase isoenzymes (hCA I and II) and acetylcholinesterase (AChE) enzyme. These compounds also showed low cytotoxicity towards various cell lines, suggesting their potential as novel candidates for CA or AChE inhibitors (Ozmen Ozgun et al., 2019).
Antimicrobial and Antioxidant Activity Further, pyrazole-based sulfonamide derivatives have been investigated for their antimicrobial and antioxidant activities. A study synthesized new sulfonamides from Ampyrone and different benzene sulfonyl chlorides, discovering that some derivatives exhibited significant activities against bacterial and fungal strains, alongside notable free radical scavenging activity (Badgujar et al., 2017).
Biological Active Sulfonamide Hybrids The exploration of sulfonamide hybrids has been a prominent area of research, revealing that these compounds possess a wide range of pharmacological activities, including antibacterial and anti-carbonic anhydrase effects. The design and development of these hybrids aim to enhance binding capabilities to enzyme active sites, showcasing their importance in the development of new pharmacological agents (Ghomashi et al., 2022).
Isomerization Studies Research on the isomerization behavior of benzopyran-2-imines in specific solvents provides insight into the stability and reactivity of these compounds. Such studies are crucial for understanding the chemical behavior of 2H-1-Benzopyran-8-sulfonamide derivatives under different conditions, which is vital for their application in synthetic chemistry and drug design (O'Callaghan et al., 1998).
properties
IUPAC Name |
2,2-dimethyl-3,4-dihydrochromene-8-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3S/c1-11(2)7-6-8-4-3-5-9(10(8)15-11)16(12,13)14/h3-5H,6-7H2,1-2H3,(H2,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISCVFOHJQQIIRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC2=C(O1)C(=CC=C2)S(=O)(=O)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20755580 |
Source
|
| Record name | 2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-8-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20755580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
89819-31-8 |
Source
|
| Record name | 2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-8-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20755580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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